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Compound of Interest

Compound Name: Bodipy FL-C16

Cat. No.: B15553641 Get Quote

Essential Safety and Handling Guide for Bodipy
FL-C16
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bodipy FL-C16 (also known as BODIPY-Palmitate), a fluorescently labeled fatty acid

commonly used in lipid metabolism research. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

I. Personal Protective Equipment (PPE) and Hazard
Identification
Bodipy FL-C16 requires careful handling due to its potential hazards. The primary known

hazards are flammability and serious eye irritation.[1] The following personal protective

equipment must be worn at all times when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specific Requirements

Eye Protection
Chemical safety goggles or a face shield are

mandatory to prevent eye contact.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn. Inspect gloves for integrity before each

use.[1]

Skin and Body
A laboratory coat is required. Ensure it is fully

buttoned.

Respiratory

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

II. Step-by-Step Handling and Operational Plan
Proper handling procedures are critical to minimize exposure and prevent contamination. This

section outlines the standard operating procedure for working with Bodipy FL-C16.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[1]

Keep the container tightly closed when not in use.

For long-term storage, refer to the manufacturer's recommendations, which may include

refrigeration or freezing.

2. Preparation of Stock Solutions:

All manipulations involving the solid compound or concentrated solutions should be

performed in a chemical fume hood.

To prepare a stock solution, carefully weigh the required amount of Bodipy FL-C16 powder.
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Slowly add the recommended solvent (e.g., DMSO or ethanol) to the powder to avoid

splashing.

Ensure the solution is fully dissolved before use.

3. Use in Experiments:

When diluting stock solutions or adding the compound to experimental setups, continue to

wear all required PPE.

Avoid generating aerosols or mists.

Work in a designated area to contain any potential spills.

4. Spill and Emergency Procedures:

Small Spills:

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material and place it in a sealed, labeled container for disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Seek immediate medical attention.[1]

Skin Contact:

Remove contaminated clothing.

Wash the affected area with soap and water.

Seek medical attention if irritation persists.
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Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

III. Disposal Plan
Proper disposal of Bodipy FL-C16 and associated waste is crucial to prevent environmental

contamination and comply with regulations.

Chemical Waste:

All unused Bodipy FL-C16 and solutions containing the compound must be disposed of

as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Follow your institution's and local regulations for hazardous waste disposal. Do not

dispose of it down the drain.

Contaminated Materials:

All disposable labware (e.g., pipette tips, microfuge tubes), gloves, and absorbent

materials that have come into contact with Bodipy FL-C16 must be collected in a

designated, labeled hazardous waste container.

IV. Experimental Workflow and Safety Diagram
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The following diagram illustrates the key stages of handling Bodipy FL-C16, from initial receipt

to final disposal, highlighting the necessary safety precautions at each step.

Bodipy FL-C16 Handling and Disposal Workflow

Receiving and Storage

Handling and Use

Disposal

Receive Compound

Inspect Container

Store in Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE

Prepare Stock Solution in Fume Hood

Use in Experiment

Collect Chemical Waste Collect Contaminated Materials

Dispose as Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Bodipy FL-C16.

By adhering to these guidelines, researchers can safely and effectively utilize Bodipy FL-C16
in their work while minimizing risks to themselves and the environment. Always consult the

specific Safety Data Sheet provided by the manufacturer for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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